![molecular formula C22H32Br2N4O4 B031658 Distigmine bromide CAS No. 15876-67-2](/img/structure/B31658.png)
Distigmine bromide
Overview
Description
Distigmine bromide, also known as distigmine, is a parasympathomimetic agent . It is similar to pyridostigmine and neostigmine but has a longer duration of action . It is available as tablets on prescription only and is commonly used to treat various conditions, including myasthenia gravis and underactive bladder .
Molecular Structure Analysis
The molecular formula of Distigmine bromide is C22H32Br2N4O4 . The molar mass is 576.330 g·mol−1 . The IUPAC name is (1-methylpyridin-1-ium-3-yl) N -methyl- N - {6- [methyl- (1-methylpyridin-1-ium-3-yl)oxycarbonylamino] hexyl}carbamate dibromide .Scientific Research Applications
Treatment of Myasthenia Gravis
Distigmine bromide is a reversible carbamate cholinesterase (ChE) inhibitor. Its principal clinical application is in the treatment of myasthenia gravis . Myasthenia gravis is a chronic autoimmune neuromuscular disease that causes weakness in the skeletal muscles. Distigmine bromide helps improve muscle strength by preventing the breakdown of acetylcholine, a neurotransmitter that transmits signals in the nervous system.
Remedy for Dysuria
Distigmine bromide is also used as a remedy for dysuria . Dysuria is a condition characterized by painful or difficult urination. Distigmine bromide may improve urinary bladder smooth muscle (UBSM) contraction during micturition by inhibiting acetylcholine (ACh) decomposition .
Treatment of Glaucoma
Distigmine bromide has been used to treat glaucoma in Japan . Glaucoma is a group of eye conditions that damage the optic nerve, which is vital for good vision. This damage is often caused by an abnormally high pressure in your eye.
Management of Underactive Detrusor
Distigmine bromide shows clinical efficacy in patients with poor detrusor function . It improves detrusor function thereby restoring normal voiding patterns in patients suffering from detrusor underactivity .
Mechanism of Action
Target of Action
Distigmine bromide, commonly referred to as distigmine, primarily targets acetylcholinesterase (AChE) and muscarinic receptors . AChE is an enzyme that breaks down acetylcholine, a neurotransmitter involved in muscle contraction and other functions. Muscarinic receptors are a type of acetylcholine receptor found in various parts of the body, including the urinary bladder .
Mode of Action
Distigmine is a parasympathomimetic agent and a long-acting reversible carbamate cholinesterase inhibitor . It binds directly and competitively to the agonist binding sites of muscarinic receptors . By inhibiting AChE, distigmine increases the concentration of acetylcholine at the neuromuscular junction, enhancing muscle contraction .
Biochemical Pathways
The primary biochemical pathway affected by distigmine is the cholinergic pathway . By inhibiting AChE, distigmine prevents the breakdown of acetylcholine, leading to an increase in acetylcholine levels. This results in enhanced stimulation of muscarinic receptors, promoting muscle contraction .
Pharmacokinetics
It is known that distigmine has a longer duration of action and enhanced drug accumulation compared to other cholinesterase inhibitors like pyridostigmine and neostigmine .
Result of Action
The primary result of distigmine’s action is the enhancement of muscle contraction , particularly in the urinary bladder. This is achieved by increasing the concentration of acetylcholine, which stimulates muscarinic receptors and promotes muscle contraction . This makes distigmine effective in treating conditions like underactive bladder and myasthenia gravis .
Action Environment
The action of distigmine can be influenced by various environmental factors. For instance, renal dysfunction can significantly influence the pharmacokinetics of distigmine, as plasma distigmine is eliminated by renal excretion . Therefore, the efficacy and stability of distigmine can be affected by factors such as kidney function and other physiological conditions .
Safety and Hazards
Distigmine bromide is classified as Acute toxicity - Category 2, Oral and Hazardous to the aquatic environment, long-term (Chronic) - Category Chronic 3 . It is fatal if swallowed and harmful to aquatic life with long-lasting effects . It is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . It is also advised to use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
(1-methylpyridin-1-ium-3-yl) N-methyl-N-[6-[methyl-(1-methylpyridin-1-ium-3-yl)oxycarbonylamino]hexyl]carbamate;dibromide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32N4O4.2BrH/c1-23-13-9-11-19(17-23)29-21(27)25(3)15-7-5-6-8-16-26(4)22(28)30-20-12-10-14-24(2)18-20;;/h9-14,17-18H,5-8,15-16H2,1-4H3;2*1H/q+2;;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJHSNEVFXQVOHR-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1=CC=CC(=C1)OC(=O)N(C)CCCCCCN(C)C(=O)OC2=C[N+](=CC=C2)C.[Br-].[Br-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32Br2N4O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60935985 | |
Record name | 3,3'-{Hexane-1,6-diylbis[(methylcarbamoyl)oxy]}bis(1-methylpyridin-1-ium) dibromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60935985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
576.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Distigmine bromide | |
CAS RN |
15876-67-2 | |
Record name | Distigmine bromide [INN:BAN:JAN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015876672 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3,3'-{Hexane-1,6-diylbis[(methylcarbamoyl)oxy]}bis(1-methylpyridin-1-ium) dibromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60935985 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Distigmine bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.360 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DISTIGMINE BROMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/750F36OP6J | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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